Cas no 105394-73-8 (2-Amino-N-butyl-2-phenylacetamide)

• Product Name: 2-Amino-N-butyl-2-phenylacetamide
• CAS No: 105394-73-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 2105001
• Update Time: 2025-05-19

2-Amino-N-butyl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-butyl-2-phenylacetamide
• 2-Amino-N-butyl-2-phenylacetamide

• Inchi： 1S/C12H18N2O/c1-2-3-9-14-12(15)11(13)10-7-5-4-6-8-10/h4-8,11H,2-3,9,13H2,1H3,(H,14,15)
• InChI Key： ZOSWTIYFXDVZQO-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)N)NCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Topological Polar Surface Area: 55.1

Additional information on 2-Amino-N-butyl-2-phenylacetamide

Introduction to 2-Amino-N-butyl-2-phenylacetamide (CAS No. 105394-73-8) in Modern Chemical and Pharmaceutical Research

2-Amino-N-butyl-2-phenylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 105394-73-8, is a significant compound in the realm of chemical and pharmaceutical research. This amide derivative has garnered attention due to its structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules. The compound’s unique combination of an amino group, a butyl chain, and a phenyl ring makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 2-Amino-N-butyl-2-phenylacetamide (CAS No. 105394-73-8) consists of a central acetamide backbone substituted with a butyl group at the nitrogen position and a phenyl ring at the carbonyl carbon. This configuration imparts distinct physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in drug design. The presence of both polar (amino and carbonyl groups) and non-polar (butyl and phenyl groups) moieties enhances its potential for interaction with biological targets.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various disease pathways. 2-Amino-N-butyl-2-phenylacetamide (CAS No. 105394-73-8) has been explored as a key intermediate in synthesizing compounds with therapeutic potential. For instance, derivatives of this molecule have shown promise in inhibiting enzymes involved in inflammatory responses, making them candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

One of the most compelling aspects of 2-Amino-N-butyl-2-phenylacetamide (CAS No. 105394-73-8) is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous cancers and other diseases. Researchers have modified the structure of this amide derivative to create more potent and selective kinase inhibitors. For example, studies have demonstrated that substituting the butyl group with other alkyl or aryl groups can enhance binding affinity to specific kinase domains, leading to more effective pharmacological outcomes.

The synthesis of 2-Amino-N-butyl-2-phenylacetamide (CAS No. 105394-73-8) involves multi-step organic reactions, typically starting from commercially available precursors such as phenylacetic acid or its derivatives. The process often includes condensation reactions to form the amide bond, followed by functional group modifications to introduce the butyl chain. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in large-scale drug discovery programs.

Another area where 2-Amino-N-butyl-2-phenylacetamide (CAS No. 105394-73-8) has found application is in the field of neuropharmacology. Amide derivatives are known for their ability to cross the blood-brain barrier, making them suitable for developing central nervous system (CNS) drugs. Researchers have investigated this compound as a potential precursor for neuroprotective agents or analgesics. Preliminary studies suggest that certain derivatives exhibit inhibitory effects on neurotransmitter receptors, which could be exploited for treating neurological disorders such as Alzheimer’s disease or chronic pain syndromes.

The pharmacokinetic profile of 2-Amino-N-butyl-2-phenylacetamide (CAS No. 105394-73-8) is another critical consideration in drug development. Studies have shown that this compound exhibits moderate solubility in water and good bioavailability in preclinical models. These properties are advantageous for formulating oral or parenteral dosage forms that ensure effective delivery to target tissues. Additionally, its metabolic stability suggests that it may have a prolonged half-life, reducing the frequency of dosing required for therapeutic efficacy.

In conclusion, 2-Amino-N-butyl-2-phenylacetamide (CAS No. 105394-73-8) represents a valuable building block in pharmaceutical research with diverse applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for designing novel bioactive molecules with potential clinical utility. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of next-generation therapeutics.